Cas no 1804248-74-5 (2-(2-Cyanoethyl)-4-(methylthio)mandelic acid)

• Product Name: 2-(2-Cyanoethyl)-4-(methylthio)mandelic acid
• CAS No: 1804248-74-5
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4940082
• Update Time: 2025-08-04

2-(2-Cyanoethyl)-4-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-4-(methylthio)mandelic acid

• Inchi： 1S/C12H13NO3S/c1-17-9-4-5-10(11(14)12(15)16)8(7-9)3-2-6-13/h4-5,7,11,14H,2-3H2,1H3,(H,15,16)
• InChI Key： SPDQAHSUKJOARB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C(=O)O)O)=C(C=1)CCC#N

Computed Properties

• Exact Mass: 251.06161445 g/mol
• Monoisotopic Mass: 251.06161445 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.30
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 2-(2-Cyanoethyl)-4-(methylthio)mandelic acid

2-(2-Cyanoethyl)-4-(methylthio)mandelic Acid: A Comprehensive Overview

2-(2-Cyanoethyl)-4-(methylthio)mandelic acid (CAS No. 1804248-74-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The mandelic acid core of this molecule serves as a foundation for various functional groups, including the cyanoethyl and methylthio substituents, which contribute to its diverse chemical properties.

The synthesis of 2-(2-cyanoethyl)-4-(methylthio)mandelic acid involves a series of well-defined chemical reactions, including nucleophilic substitutions and acid-mediated transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, ensuring high purity and yield. Researchers have explored various reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising aspects of this compound lies in its pharmacological activity. Studies have demonstrated that 2-(2-cyanoethyl)-4-(methylthio)mandelic acid exhibits significant bioactivity, particularly in the context of antimicrobial agents and anticancer drugs. Its ability to inhibit bacterial growth and target specific cancer cells has been validated through in vitro and in vivo experiments. These findings underscore its potential as a lead compound for drug discovery.

The structural versatility of mandelic acid derivatives, such as this compound, allows for further functionalization to enhance their therapeutic properties. For instance, the introduction of additional substituents or modifications to the existing groups can significantly alter the molecule's pharmacokinetics and bioavailability. This adaptability makes it a valuable tool in medicinal chemistry research.

Recent research has also focused on the mechanism of action of 2-(2-cyanoethyl)-4-(methylthio)mandelic acid, particularly its interaction with biological targets such as enzymes and receptors. Advanced computational techniques, including molecular docking and dynamics simulations, have provided insights into how this compound binds to its targets. These studies have revealed that the cyanoethyl group plays a critical role in stabilizing interactions, while the methylthio group contributes to solubility and membrane permeability.

In addition to its therapeutic applications, this compound has found utility in other areas such as analytical chemistry and materials science. Its ability to act as a chelating agent or a ligand in coordination chemistry has opened new avenues for its use in catalysis and sensor development.

The development of novel synthetic routes for 2-(2-cyanoethyl)-4-(methylthio)mandelic acid continues to be an active area of research. Scientists are exploring green chemistry approaches, such as using biocatalysts or solvent-free conditions, to minimize environmental impact while maintaining high efficiency. These efforts align with the growing demand for sustainable chemical processes.

In conclusion, 2-(2-cyanoethyl)-4-(methylthio)mandelic acid (CAS No. 1804248-74-5) represents a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with its diverse functional groups, positions it as a key player in modern drug discovery and chemical innovation. As research progresses, we can expect further breakthroughs that will expand our understanding of this remarkable molecule.